2,2-Difluoro-2-(3-formylphenoxy)-N-[(2-piperidin-1-ylpyridin-3-yl)methyl]acetamide

• IUPAC Name: 2,2-difluoro-2-(3-formylphenoxy)-N-[(2-piperidin-1-ylpyridin-3-yl)methyl]acetamide
• InChI: InChI=1S/C20H21F2N3O3/c21-20(22,28-17-8-4-6-15(12-17)14-26)19(27)24-13-16-7-5-9-23-18(16)25-10-2-1-3-11-25/h4-9,12,14H,1-3,10-11,13H2,(H,24,27)
• InChI Key: UQZAEJYAFCPQSS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=CC=N2)CNC(=O)C(OC3=CC=CC(=C3)C=O)(F)F
• Molecular Formula: C20H21F2N3O3
• Molecular Weight: 389.4 g/mol

Description

2,2-Difluoro-2-(3-formylphenoxy)-N-[(2-piperidin-1-ylpyridin-3-yl)methyl]acetamide is a useful research compound. Its molecular formula is C20H21F2N3O3 and its molecular weight is 389.403. The purity is usually 95%.
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Scientific Research Applications

Photoreactions of Related Compounds

Photoreactions of Flutamide in Different Solvents : A study by Watanabe, Fukuyoshi, and Oda (2015) explored the photoreactions of flutamide, a compound with a somewhat related structure due to its pharmaceutical applications and photoreactivity, in two different solvents: acetonitrile and 2-propanol. This research highlights the impact of solvent choice on the photodegradation pathways of organic compounds, which can be crucial for designing stable pharmaceutical formulations and understanding the behavior of similar compounds under light exposure (Watanabe, Fukuyoshi, & Oda, 2015).

Fluorination Reactions

Novel Electrophilic Fluorinating Agents : Banks, Besheesh, and Tsiliopoulos (1996) developed a new site-selective electrophilic fluorinating agent, showcasing the utility of specific structural moieties for introducing fluorine atoms into target molecules. This research could be relevant for the synthesis or modification of compounds including the difluoroacetamide moiety, indicating the broader applicability of fluorination techniques in organic synthesis (Banks, Besheesh, & Tsiliopoulos, 1996).

Catalysis and Synthesis

Catalytic Synthesis Using Magnetite Nanoparticles : The use of Fe3O4 magnetic nanoparticles for the one-pot synthesis of complex organic molecules including structures related to piperidinyl and acetamide moieties was demonstrated by Mokhtary and Torabi (2017). This example illustrates the role of advanced catalytic materials in facilitating efficient synthesis routes for complex organic compounds (Mokhtary & Torabi, 2017).

Piperidine Derivatives Synthesis

Stereoselective Synthesis of Piperidines : Mollet et al. (2011) investigated the stereoselective synthesis of cis-3,4-disubstituted piperidines, a process relevant to the structural motif present in your compound of interest. Their work provides insights into the synthesis strategies that could be applied to similar structures, highlighting the importance of stereochemistry in the synthesis of bioactive compounds (Mollet et al., 2011).